4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide

• IUPAC Name: methyl 1-methyl-2-methylsulfanylpyridin-1-ium-4-carboxylate;iodide
• InChI: InChI=1S/C9H12NO2S.HI/c1-10-5-4-7(9(11)12-2)6-8(10)13-3;/h4-6H,1-3H3;1H/q+1;/p-1
• InChI Key: HWCLOBIHRRMJJW-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(C=C(C=C1)C(=O)OC)SC.[I-]
• Molecular Formula: C9H12INO2S
• DSSTOX Substance ID: DTXSID20503068
• Molecular Weight: 325.17 g/mol
• CAS No.: 74450-89-8

Description

4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide is a pyridinium salt. Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals

Preparation Methods

The synthesis of 4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide typically involves the reaction of 4-(methoxycarbonyl)pyridine with methyl iodide and methylsulfanyl compounds under specific conditions . The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane, and the product is purified through recrystallization or chromatography techniques . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyridinium derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridinium ring, where nucleophiles such as amines or thiols replace the iodide ion.

Scientific Research Applications

4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Medicine: It is investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activities by binding to the active site or by altering the enzyme’s conformation . In biological systems, it may also interact with cellular membranes and proteins, affecting various signaling pathways and cellular processes .

Comparison with Similar Compounds

Similar compounds to 4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide include other pyridinium salts such as 1-ethyl-4-(methoxycarbonyl)pyridin-1-ium iodide and 1-benzyl-4-(methoxycarbonyl)pyridin-1-ium iodide . These compounds share similar chemical structures but differ in their substituents, which can influence their reactivity and applications.